Benzoylsalireposide
Overview
Description
Benzoylsalireposide is a natural product found in Symplocos racemosa with data available.
Scientific Research Applications
Inhibition of Enzymes
Benzoylsalireposide, a phenolic glycoside isolated from Symplocos racemosa, has shown inhibitory activity against certain enzymes. For instance, it is identified as a natural inhibitor of phosphodiesterase I, an enzyme that breaks down phosphodiester bonds in nucleotides, as found in a study by (Ahmad et al., 2003). Additionally, benzoylsalireposide demonstrated non-competitive inhibition of alpha-chymotrypsin, an enzyme involved in protein digestion, with a Ki value of 29.60 microM as reported by (Ahmad et al., 2008).
Phytochemical Analysis
In phytochemical research, benzoylsalireposide was isolated during investigations into the components of Symplocos racemosa. A study by (Ahmad et al., 2004) reported the isolation of this compound alongside other related glycosides, contributing to the understanding of the plant’s chemical composition.
Inhibitory Activity on Phosphodiesterase I and Thymidine Phosphorylase
Further exploring its inhibitory properties, benzoylsalireposide displayed activity against both phosphodiesterase I and thymidine phosphorylase. These enzymes play roles in various biological processes, including DNA synthesis and repair. The compound's inhibitory action on these enzymes was examined in a study by (Abbasi et al., 2004).
properties
Product Name |
Benzoylsalireposide |
|---|---|
Molecular Formula |
C27H26O10 |
Molecular Weight |
510.5 g/mol |
IUPAC Name |
[2-[(2S,3R,4S,5R,6R)-4-benzoyloxy-3,5-dihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-5-hydroxyphenyl]methyl benzoate |
InChI |
InChI=1S/C27H26O10/c28-14-21-22(30)24(37-26(33)17-9-5-2-6-10-17)23(31)27(36-21)35-20-12-11-19(29)13-18(20)15-34-25(32)16-7-3-1-4-8-16/h1-13,21-24,27-31H,14-15H2/t21-,22-,23-,24+,27-/m1/s1 |
InChI Key |
FUEPBIYTRMHZFE-CWOLTGNZSA-N |
Isomeric SMILES |
C1=CC=C(C=C1)C(=O)OCC2=C(C=CC(=C2)O)O[C@H]3[C@@H]([C@H]([C@@H]([C@H](O3)CO)O)OC(=O)C4=CC=CC=C4)O |
Canonical SMILES |
C1=CC=C(C=C1)C(=O)OCC2=C(C=CC(=C2)O)OC3C(C(C(C(O3)CO)O)OC(=O)C4=CC=CC=C4)O |
synonyms |
benzoylsalireposide |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![N-(2,6-dichlorobenzoyl)-3-[2-(2,6-dichlorophenyl)-6-quinolyl]alanine](/img/structure/B1245485.png)
